Cas no 1806037-52-4 (3-(Chloromethyl)-2-hydroxy-5-(trifluoromethoxy)pyridine-4-acetic acid)

• Product Name: 3-(Chloromethyl)-2-hydroxy-5-(trifluoromethoxy)pyridine-4-acetic acid
• CAS No: 1806037-52-4
• MF: C₉H₇ClF₃NO₄
• MW: 285.604392290115
• CID: 4815170
• Update Time: 2025-06-19

3-(Chloromethyl)-2-hydroxy-5-(trifluoromethoxy)pyridine-4-acetic acid Chemical and Physical Properties

Names and Identifiers

• 3-(Chloromethyl)-2-hydroxy-5-(trifluoromethoxy)pyridine-4-acetic acid

• Inchi： 1S/C9H7ClF3NO4/c10-2-5-4(1-7(15)16)6(3-14-8(5)17)18-9(11,12)13/h3H,1-2H2,(H,14,17)(H,15,16)
• InChI Key： FYYVHPQXUBASDH-UHFFFAOYSA-N
• SMILES： ClCC1C(NC=C(C=1CC(=O)O)OC(F)(F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 442
• XLogP3: 0.5
• Topological Polar Surface Area: 75.6

Additional information on 3-(Chloromethyl)-2-hydroxy-5-(trifluoromethoxy)pyridine-4-acetic acid

Introduction to 3-(Chloromethyl)-2-hydroxy-5-(trifluoromethoxy)pyridine-4-acetic Acid (CAS No. 1806037-52-4)

3-(Chloromethyl)-2-hydroxy-5-(trifluoromethoxy)pyridine-4-acetic acid, with the CAS number 1806037-52-4, is a significant compound in the field of chemical and pharmaceutical research. This compound belongs to a class of pyridine derivatives that have garnered considerable attention due to their diverse biological activities and potential applications in drug development. The unique structural features of this molecule, particularly the presence of both chloromethyl and trifluoromethoxy substituents, make it a versatile intermediate for synthesizing various pharmacologically active agents.

The chloromethyl group in the molecule is a key functional moiety that facilitates nucleophilic substitution reactions, enabling the synthesis of more complex structures. This property is particularly valuable in medicinal chemistry, where such reactivity allows for the introduction of additional functional groups or side chains that can enhance the biological activity of a lead compound. On the other hand, the trifluoromethoxy group introduces electron-withdrawing effects and can influence the metabolic stability and binding affinity of the molecule. These characteristics make 3-(Chloromethyl)-2-hydroxy-5-(trifluoromethoxy)pyridine-4-acetic acid a valuable building block in the design of novel therapeutic agents.

In recent years, there has been growing interest in pyridine derivatives as pharmacological tools due to their broad spectrum of biological activities. These compounds have been explored for their potential in treating various diseases, including cancer, inflammation, and infectious disorders. The structural motif of 3-(Chloromethyl)-2-hydroxy-5-(trifluoromethoxy)pyridine-4-acetic acid aligns well with this trend, as it combines elements known to interact favorably with biological targets. For instance, pyridine rings are frequently found in active pharmaceutical ingredients (APIs) due to their ability to form hydrogen bonds and hydrophobic interactions with protein receptors.

The synthesis of 3-(Chloromethyl)-2-hydroxy-5-(trifluoromethoxy)pyridine-4-acetic acid involves multi-step organic transformations that highlight its synthetic utility. The process typically begins with the functionalization of a pyridine core, followed by the introduction of the chloromethyl and trifluoromethoxy groups. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and nucleophilic aromatic substitutions, are often employed to achieve high yields and purity. These methods are critical in ensuring that the final product meets the stringent requirements for pharmaceutical applications.

The biological significance of this compound has been further underscored by recent research findings. Studies have demonstrated that derivatives of 3-(Chloromethyl)-2-hydroxy-5-(trifluoromethoxy)pyridine-4-acetic acid exhibit inhibitory effects on various enzymes and receptors implicated in disease pathways. For example, modifications to this scaffold have led to compounds with potent anti-inflammatory properties by targeting cyclooxygenase (COX) enzymes or interleukin pathways. Additionally, structural analogs have shown promise in preclinical models for cancer therapy by interfering with key signaling cascades involved in tumor growth and progression.

The role of fluorine atoms in pharmaceuticals cannot be overstated, and the presence of the trifluoromethoxy group in 3-(Chloromethyl)-2-hydroxy-5-(trifluoromethoxy)pyridine-4-acetic acid is particularly noteworthy. Fluoro-substituted compounds often exhibit enhanced metabolic stability, improved lipophilicity, and increased binding affinity to biological targets compared to their non-fluorinated counterparts. This has led to the widespread use of fluorinated molecules in modern drug discovery programs. The incorporation of such groups into drug candidates has been instrumental in developing drugs with improved pharmacokinetic profiles and therapeutic efficacy.

The industrial relevance of 3-(Chloromethyl)-2-hydroxy-5-()pyridine-4-acetic acid extends beyond academic research into commercial applications. Pharmaceutical companies are increasingly seeking novel building blocks for drug development, and this compound fits well into this demand. Its synthetic accessibility and versatility make it an attractive candidate for large-scale production. Furthermore, its potential as an intermediate for high-value APIs positions it as a commercially viable product in the fine chemicals market.

In conclusion, 3-(ChloromethylTrifluoromethoxy)pyridine-4-acetic acid (CAS No. 1806037-52-4) is a compound of significant interest in chemical biology and pharmaceutical research. Its unique structural features and biological activities make it a valuable tool for developing new therapeutic agents. The ongoing research into its derivatives continues to uncover new potential applications, reinforcing its importance as a key intermediate in drug discovery and development.